Cas no 2649057-58-7 (1,1,1,2-tetrafluoro-3-isocyanatobutane)

• Product Name: 1,1,1,2-tetrafluoro-3-isocyanatobutane
• CAS No: 2649057-58-7
• MF: C₅H₅F₄NO
• MW: 171.092915296555
• CID: 6598114
• PubChem ID: 165703091
• Update Time: 2025-10-30

1,1,1,2-tetrafluoro-3-isocyanatobutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2-tetrafluoro-3-isocyanatobutane
• EN300-1953304
• 2649057-58-7

• Inchi： 1S/C5H5F4NO/c1-3(10-2-11)4(6)5(7,8)9/h3-4H,1H3
• InChI Key： SLWUGVOODRONOU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C)N=C=O

Computed Properties

• Exact Mass: 171.03072643g/mol
• Monoisotopic Mass: 171.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,1,1,2-tetrafluoro-3-isocyanatobutane

1,1,1,2-Tetrafluoro-3-Isocyanatobutane (CAS No. 2649057-58-7): An Overview of Its Properties and Applications

1,1,1,2-Tetrafluoro-3-isocyanatobutane (CAS No. 2649057-58-7) is a fluorinated isocyanate compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its high reactivity and stability, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 1,1,1,2-tetrafluoro-3-isocyanatobutane consists of a butane backbone with four fluorine atoms and an isocyanate group (-N=C=O) at the terminal position. The presence of fluorine atoms imparts exceptional chemical and thermal stability to the molecule, while the isocyanate group provides high reactivity for further chemical modifications.

In the realm of materials science, 1,1,1,2-tetrafluoro-3-isocyanatobutane has been explored for its potential in the development of high-performance polymers and coatings. The fluorinated nature of the compound enhances the hydrophobicity and oleophobicity of the resulting materials, making them suitable for applications in surface protection, anti-fouling coatings, and self-cleaning surfaces. Recent studies have shown that polymers derived from this compound exhibit excellent resistance to harsh environmental conditions and chemical degradation.

In the pharmaceutical industry, 1,1,1,2-tetrafluoro-3-isocyanatobutane has shown promise as a building block for the synthesis of novel drugs and drug delivery systems. The isocyanate group can react with various functional groups to form urethane linkages, which are essential in the design of prodrugs and targeted drug delivery vehicles. Research has demonstrated that compounds derived from 1,1,1,2-tetrafluoro-3-isocyanatobutane can improve the solubility and bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

The synthetic versatility of 1,1,1,2-tetrafluoro-3-isocyanatobutane has also been leveraged in the development of advanced functional materials. For instance, it has been used as a cross-linking agent in the preparation of polyurethane foams with enhanced mechanical properties and thermal stability. These foams find applications in insulation materials for buildings and appliances, as well as in cushioning and packaging materials.

In addition to its use in materials science and pharmaceuticals, 1,1,1,2-tetrafluoro-3-isocyanatobutane has been investigated for its potential in environmental remediation technologies. The high reactivity of the isocyanate group allows it to form stable complexes with various pollutants, facilitating their removal from contaminated environments. Studies have shown that compounds derived from this molecule can effectively sequester heavy metals and organic contaminants from water and soil.

The safety profile of 1,1,1,2-tetrafluoro-3-isocyanatobutane is an important consideration for its practical applications. While it is generally considered safe when handled under appropriate conditions, proper safety measures should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles during handling and ensuring adequate ventilation in work areas.

In conclusion, 1,1,1,2-tetrafluoro-3-isocyanatobutane (CAS No. 2649057-58-7) is a versatile compound with a wide range of potential applications in materials science, pharmaceuticals, and environmental remediation. Its unique combination of chemical stability and reactivity makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.